Cas no 1206999-61-2 (N'-(2H-1,3-benzodioxol-5-yl)methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylethanediamide)

• Product Name: N'-(2H-1,3-benzodioxol-5-yl)methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylethanediamide
• CAS No: 1206999-61-2
• MF: C₁₉H₁₆N₄O₅
• MW: 380.354144096375
• CID: 6009341
• PubChem ID: 45505118
• Update Time: 2025-07-16

N'-(2H-1,3-benzodioxol-5-yl)methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2H-1,3-benzodioxol-5-yl)methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylethanediamide
• N-(1,3-benzodioxol-5-ylmethyl)-N'-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]oxamide
• 1206999-61-2
• F5852-1617
• VU0523699-1
• AKOS024522210
• N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)oxalamide
• N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]ethanediamide

• Inchi： 1S/C19H16N4O5/c24-18(20-9-12-6-7-14-15(8-12)27-11-26-14)19(25)21-10-16-22-17(23-28-16)13-4-2-1-3-5-13/h1-8H,9-11H2,(H,20,24)(H,21,25)
• InChI Key： TWQCSEPBMMOFFB-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C2OCOC2=C1)(=O)C(NCC1ON=C(C2=CC=CC=C2)N=1)=O

Computed Properties

• Exact Mass: 380.11206962g/mol
• Monoisotopic Mass: 380.11206962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2H-1,3-benzodioxol-5-yl)methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylethanediamide

Comprehensive Analysis of N'-(2H-1,3-benzodioxol-5-yl)methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylethanediamide (CAS No. 1206999-61-2)

The compound N'-(2H-1,3-benzodioxol-5-yl)methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylethanediamide, identified by its CAS No. 1206999-61-2, is a sophisticated organic molecule with a unique structural framework. This molecule combines a benzodioxole moiety with a phenyl-oxadiazole group, linked through an ethanediamide bridge. Such structural complexity makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 1,2,4-oxadiazoles due to their diverse biological activities. The presence of the benzodioxole group in this compound further enhances its potential applications, as this moiety is known for its pharmacokinetic properties. Researchers are actively exploring its role in modulating enzyme activity and receptor binding, which aligns with current trends in drug discovery and precision medicine.

The synthesis of N'-(2H-1,3-benzodioxol-5-yl)methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylethanediamide involves multi-step organic reactions, including condensation and cyclization processes. Its molecular weight and logP value suggest moderate solubility in organic solvents, making it suitable for formulation studies. These properties are critical for researchers focusing on bioavailability optimization, a hot topic in modern pharmacology.

From an industrial perspective, this compound falls under the category of fine chemicals, with potential applications in specialty materials. Its thermal stability and photophysical properties are being investigated for use in organic electronics, a field that has gained significant attention due to the demand for sustainable technologies. The phenyl-oxadiazole segment, in particular, is known for its electron-transporting capabilities, which could be leveraged in OLED development.

Analytical characterization of CAS No. 1206999-61-2 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are essential for reproducibility in research. The growing emphasis on quality by design (QbD) in chemical manufacturing makes such detailed characterization increasingly important.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for this compound. The development of catalyst-free reactions and solvent-free conditions aligns with the global push toward sustainable chemical processes. This aspect resonates with current searches for environmentally friendly synthesis methods across scientific databases.

The safety profile of N'-(2H-1,3-benzodioxol-5-yl)methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylethanediamide is an area of ongoing investigation. While not classified as hazardous, proper laboratory handling protocols are recommended, consistent with standard practices for organic compounds. This precautionary approach reflects the broader scientific community's focus on occupational health and safety standards.

Patent literature reveals growing intellectual property activity surrounding derivatives of this chemical structure, particularly in the areas of medicinal chemistry and material science. The compound's scaffold serves as a valuable building block for creating libraries of analogs, supporting current trends in combinatorial chemistry and high-throughput screening technologies.

From a commercial standpoint, CAS No. 1206999-61-2 is available through specialty chemical suppliers, typically in milligram to gram quantities for research purposes. The pricing reflects its status as a low-volume high-value chemical, with purity specifications often exceeding 95%. This availability supports the compound's use in academic research and industrial R&D settings.

Future research directions for this compound may explore its potential in bioconjugation chemistry or as a molecular probe. The presence of multiple functional groups offers opportunities for selective modifications, making it attractive for chemical biology applications. These potential uses align with current scientific interest in targeted therapies and diagnostic agents.

In conclusion, N'-(2H-1,3-benzodioxol-5-yl)methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylethanediamide represents an intriguing case study in modern chemical research. Its structural features bridge multiple disciplines, from pharmaceutical development to advanced materials, making it a compound worthy of continued investigation. As scientific understanding evolves, so too will the applications for this versatile molecule.